Cas no 1804225-48-6 (2-Amino-4-(3-bromopropyl)mandelic acid)

• Product Name: 2-Amino-4-(3-bromopropyl)mandelic acid
• CAS No: 1804225-48-6
• MF: C₁₁H₁₄BrNO₃
• MW: 288.137762546539
• CID: 4939789
• Update Time: 2025-06-12

2-Amino-4-(3-bromopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(3-bromopropyl)mandelic acid

• Inchi： 1S/C11H14BrNO3/c12-5-1-2-7-3-4-8(9(13)6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5,13H2,(H,15,16)
• InChI Key： TZWGLFPEDUHONU-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(C(=O)O)O)=C(C=1)N

Computed Properties

• Exact Mass: 287.01571 g/mol
• Monoisotopic Mass: 287.01571 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 288.14
• XLogP3: 2.1
• Topological Polar Surface Area: 83.6

Additional information on 2-Amino-4-(3-bromopropyl)mandelic acid

Comprehensive Overview of 2-Amino-4-(3-bromopropyl)mandelic acid (CAS No. 1804225-48-6): Properties, Applications, and Research Insights

2-Amino-4-(3-bromopropyl)mandelic acid (CAS No. 1804225-48-6) is a specialized organic compound with a unique molecular structure that combines a mandelic acid backbone with a 3-bromopropyl substituent and an amino group. This configuration endows the compound with distinct chemical properties, making it a subject of interest in pharmaceutical research, bioconjugation, and medicinal chemistry. The presence of both amino and carboxylic acid functional groups allows for versatile reactivity, enabling its use as a building block in synthetic pathways.

Recent trends in drug discovery highlight the growing demand for functionalized mandelic acid derivatives, particularly those with halogenated side chains like the 3-bromopropyl group in CAS 1804225-48-6. Researchers are exploring its potential in designing targeted therapeutics, such as enzyme inhibitors or proteolysis-targeting chimeras (PROTACs), which are currently a hot topic in oncology research. The compound’s structural flexibility also aligns with the rising focus on small-molecule modulators for protein-protein interactions.

From a synthetic chemistry perspective, 2-Amino-4-(3-bromopropyl)mandelic acid serves as a valuable intermediate due to its bromine atom, which facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig animations. These reactions are pivotal in constructing complex heterocycles—a key area in agrochemical and material science innovation. Notably, its chiral center (derived from mandelic acid) offers opportunities for asymmetric synthesis, addressing the pharmaceutical industry’s need for enantiopure compounds.

In analytical chemistry, this compound’s UV absorption and fluorescence potential (owing to the aromatic ring and electron-donating amino group) make it a candidate for developing molecular probes. Such probes are increasingly sought after for bioimaging and diagnostic applications, especially in studying cellular pathways—a topic frequently searched in AI-driven literature databases like PubMed or Reaxys.

Environmental and green chemistry considerations are also relevant. The bromopropyl moiety’s reactivity raises questions about sustainable synthesis methods, a trending subject in academic forums and patent filings. Researchers are investigating catalyst-free or microwave-assisted approaches to optimize the production of such derivatives, minimizing waste and energy use.

For supply chain professionals, understanding the stability and storage conditions of CAS 1804225-48-6 is critical. The compound’s sensitivity to hydrolysis (due to the ester-like linkage) and photodegradation necessitates inert atmosphere storage, a detail often queried in chemical procurement platforms. Additionally, its solubility profile (polar solvents like DMSO or methanol) is frequently discussed in formulation development circles.

In summary, 2-Amino-4-(3-bromopropyl)mandelic acid exemplifies the intersection of structural ingenuity and practical utility. Its applications span from preclinical drug candidates to advanced material precursors, resonating with contemporary searches on “next-generation synthetic intermediates” and “halogenated amino acids.” As high-throughput screening and computational modeling advance, this compound’s role in molecular design is poised to expand further.